Potassium (2S,3S)-3-carboxy-2,3-dihydroxypropanoate
Overview
Description
Potassium (2S,3S)-3-carboxy-2,3-dihydroxypropanoate is a useful research compound. Its molecular formula is C4H5KO6 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Potassium Salt of Synthetic Carboxylic Ionophores
The potassium salt of an ω-hydroxycarboxylic acid with ethereal O atoms forms a dimeric structure that plays a crucial role in coordination chemistry. It is characterized by a ninefold coordination by ethereal O atoms and water molecules, excluding carboxylato groups in coordination, which suggests potential applications in designing new materials with specific ionic interactions and structures (N. C. Kasuga, K. Yamaguchi, Y. Ohashi, 1995).
Potassium in Direct Synthesis of Carbamates
Potassium carbonate (K2CO3) has been used as a catalyst for the direct synthesis of carbamates from amine, silicate ester, and carbon dioxide. This process highlights the role of potassium in facilitating environmentally friendly and efficient synthetic routes in organic chemistry, expanding the substrate scope and improving the yield of carbamates, which are significant in various industries including agriculture and medicinal chemistry (Qiao Zhang, Hao Yuan, N. Fukaya, Jun‐Chul Choi, 2018).
Potassium in Agriculture
Potassium is vital for plant growth, influencing numerous physiological processes such as enzyme activation, protein synthesis, and stomatal regulation. Research underscores the need for advanced studies on potassium's role in plant nutrition, especially concerning its availability and mechanisms of action in stress tolerance. This is critical for enhancing crop quality and yield, particularly in the face of biotic and abiotic stresses (V. Römheld, E. A. Kirkby, 2010).
Potassium in Plant Stress Response
Potassium significantly contributes to plant tolerance against various environmental stresses by maintaining ion homeostasis, enhancing antioxidant defenses, and regulating osmotic balance. Its role is increasingly recognized in mitigating the effects of drought, salinity, and other abiotic stresses, underscoring the necessity for further research into its molecular mechanisms of action (M. Hasanuzzaman, M. Bhuyan, K. Nahar, Md. Anowar Hossain, J. Mahmud, Md. Sakib Hossen, A. Masud, Moumita, M. Fujita, 2018).
Mechanism of Action
Target of Action
It is primarily used as a biochemical reagent in life science research .
Mode of Action
As a biochemical reagent, it is likely to interact with various biological materials or organic compounds during research processes .
Biochemical Pathways
Its role as a biochemical reagent suggests it may be involved in a variety of biochemical reactions and pathways depending on the specific context of the research .
Pharmacokinetics
As a biochemical reagent, its bioavailability would depend on the specific experimental conditions .
Result of Action
The molecular and cellular effects of Potassium D-tartrate monobasic’s action would depend on the specific context of its use in life science research .
Properties
IUPAC Name |
potassium;(2S,3S)-2,3,4-trihydroxy-4-oxobutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O6.K/c5-1(3(7)8)2(6)4(9)10;/h1-2,5-6H,(H,7,8)(H,9,10);/q;+1/p-1/t1-,2-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYKNRZGSIGMXFH-YGEZSCCGSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(=O)[O-])O)(C(=O)O)O.[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[C@H]([C@@H](C(=O)[O-])O)(C(=O)O)O.[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5KO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90635623 | |
Record name | Potassium (2S,3S)-3-carboxy-2,3-dihydroxypropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90635623 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
57341-16-9 | |
Record name | Potassium (2S,3S)-3-carboxy-2,3-dihydroxypropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90635623 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.